3-(4-cyanophenyl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)propanamide

• IUPAC Name: 3-(4-cyanophenyl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]propanamide
• InChI: InChI=1S/C20H19F3N4O/c21-20(22,23)16-6-7-18(25-12-16)27-10-9-17(13-27)26-19(28)8-5-14-1-3-15(11-24)4-2-14/h1-4,6-7,12,17H,5,8-10,13H2,(H,26,28)
• InChI Key: LKLQFPPWRBQAMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CCC2=CC=C(C=C2)C#N)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H19F3N4O
• Molecular Weight: 388.4 g/mol
• CAS No.: 1797874-17-9

Description

This compound features a propanamide backbone with a 4-cyanophenyl group at the 3-position and a pyrrolidin-3-yl moiety linked to a 5-(trifluoromethyl)pyridin-2-yl group. The pyrrolidine ring may confer conformational rigidity, influencing target selectivity .

Comparison with Similar Compounds

Taranabant (MK 0364)

Structure: N-[(1S,2S)-3-(4-Chlorophenyl)-2-(3-Cyanophenyl)-1-Methylpropyl]-2-Methyl-2-[[5-(Trifluoromethyl)Pyridin-2-Yl]Oxy]Propanamide .

• Key Differences: Taranabant has a 4-chlorophenyl and 3-cyanophenyl substitution on a methylpropyl chain, whereas the target compound uses a 4-cyanophenyl group attached to a pyrrolidinyl linker.
• Pharmacology: Taranabant is a cannabinoid-1 receptor (CB1) antagonist used for obesity treatment. The structural divergence suggests the target compound may exhibit different selectivity or reduced CNS side effects .

N-[(2S,3S)-4-(4-Chlorophenyl)-3-(3-Cyanophenyl)Butan-2-Yl]-2-Methyl-2-{[5-(Trifluoromethyl)Pyridin-2-Yl]Oxy}Propanamide (7DY)

Structure: Features a butan-2-yl core with 4-chlorophenyl and 3-cyanophenyl groups .

• Key Differences: The butan-2-yl backbone in 7DY contrasts with the pyrrolidinyl-propanamide structure of the target compound. Both compounds share the trifluoromethylpyridine moiety, but 7DY’s chlorophenyl group may increase hydrophobicity compared to the target’s 4-cyanophenyl.
• Molecular Weight : 515.955 g/mol for 7DY, slightly higher than typical propanamide derivatives, which could influence bioavailability .

N-(4-Chloro-3-(Trifluoromethyl)Phenyl)-5-(Pyridin-2-Yl)Pentanamide (27)

Structure : Pentanamide chain with pyridin-2-yl and 4-chloro-3-(trifluoromethyl)phenyl groups .

• Key Differences: The pentanamide linker (vs. propanamide) may reduce conformational flexibility. The absence of a cyanophenyl group limits direct electronic effects compared to the target compound.
• Synthesis : Prepared via iron-catalyzed cross-coupling, highlighting differences in synthetic accessibility compared to the target compound’s undisclosed route .

Functionalized Quinolinyl-Pentanamides

Structure: 5-(4-Arylpiperazin-1-Yl)-N-Quinolinyl-Pentanamides (e.g., 10f, 10g) .

• Key Differences: Piperazine and quinolinyl groups replace the pyrrolidine and trifluoromethylpyridine in the target compound.

Structural and Pharmacokinetic Trends

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Therapeutic Indication
Target Compound	Propanamide	4-Cyanophenyl, pyrrolidinyl-TFMP*	~450 (estimated)	Undisclosed
Taranabant (MK 0364)	Propanamide	4-Chlorophenyl, 3-cyanophenyl, TFMP*	515.95	Obesity
7DY	Propanamide	4-Chlorophenyl, 3-cyanophenyl, TFMP*	515.955	Undisclosed
Compound 27	Pentanamide	4-Chloro-3-TFM*, pyridin-2-yl	~450 (estimated)	Undisclosed

*TFMP = 5-(Trifluoromethyl)pyridin-2-yl

Research Implications

• Electron-Withdrawing Groups: The 4-cyanophenyl group in the target compound may enhance binding to electron-deficient receptor pockets compared to chlorophenyl or fluorophenyl analogs .
• Heterocyclic Linkers : Pyrrolidine vs. piperazine or pentanamide backbones influence conformational flexibility and metabolic stability .
• Trifluoromethylpyridine : Common across analogs, this moiety improves resistance to oxidative metabolism, suggesting shared pharmacokinetic advantages .